Cas no 2228716-54-7 (3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol)

• Product Name: 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol
• CAS No: 2228716-54-7
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5808546
• PubChem ID: 165696396
• Update Time: 2025-07-20

3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol
• 2228716-54-7
• 3-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)azetidin-3-ol
• EN300-1745119

• Inchi： 1S/C10H12N4O/c15-10(6-11-7-10)5-8-4-9-12-2-1-3-14(9)13-8/h1-4,11,15H,5-7H2
• InChI Key： WQTUYCMEBMHOMW-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C3N=CC=CN3N=2)CNC1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol

Introduction to 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol and Its Significance in Modern Medicinal Chemistry

3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol, identified by its CAS number 2228716-54-7, represents a fascinating compound in the realm of medicinal chemistry. This heterocyclic molecule has garnered significant attention due to its unique structural features and potential therapeutic applications. The compound's framework, integrating a pyrazolo[1,5-a]pyrimidine moiety with an azetidine ring, positions it as a promising candidate for further exploration in drug discovery and development.

The pyrazolo1,5-apyrimidin-2-yl substituent is particularly noteworthy, as it introduces a rich scaffold for biological activity. Pyrazolo[1,5-a]pyrimidine derivatives are well-documented for their role in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory properties. The incorporation of this moiety into the azetidine core of 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol suggests potential synergistic effects that could enhance its pharmacological profile.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their interactions with biological targets. The azetidine ring, a six-membered nitrogen-containing heterocycle, is known for its versatility in medicinal chemistry. Its ability to mimic natural amino acid structures makes it an attractive component in designing peptidomimetics and enzyme inhibitors. When combined with the pyrazolo1,5-apyrimidin-2-yl group, the resulting compound may exhibit enhanced binding affinity and selectivity towards specific biological receptors.

The synthesis of 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically requires multi-step reactions, including cyclization and functional group modifications, to achieve the desired molecular architecture. Such synthetic routes not only showcase the capabilities of organic chemistry but also provide valuable insights into optimizing yield and purity.

One of the most compelling aspects of 3-({pyrazolo1,5-apyrimidin-2-yl}methyl)azetidin-3-ol is its potential as a lead compound for further derivatization. Medicinal chemists often use such scaffolds as starting points to develop libraries of analogs with tailored properties. By modifying substituents or introducing additional functional groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic characteristics of the compound. This approach is particularly relevant in the context of structure-based drug design, where computational modeling plays a crucial role in predicting molecular interactions.

The integration of computational techniques has revolutionized the way new drugs are discovered and developed. Molecular docking studies can simulate the binding interactions between 3-{(pyrazolo1,5-a)pyrimidin)^-2}methylazetidin^-3-ol and target proteins, providing valuable insights into its mechanism of action. These studies not only accelerate the drug discovery process but also help in identifying potential off-target effects that could influence safety profiles.

In parallel with computational efforts, experimental validation remains indispensable. In vitro assays are conducted to assess the biological activity of 3-{(pyrazolo1,5-a)pyrimidin)^-2}methylazetidin^-3-ol against various disease-related targets. These assays provide empirical evidence of its efficacy and help refine structural modifications for improved performance. Additionally, preclinical studies in appropriate animal models offer further validation before human trials can commence.

The significance of 3-{(pyrazolo1,5-a)pyrimidin)^-2}methylazetidin^-3-ol extends beyond its immediate therapeutic applications. It serves as a testament to the power of interdisciplinary research in medicinal chemistry, where synthetic organic chemistry meets biochemistry and computational science. As our understanding of disease mechanisms evolves, compounds like this one will continue to play a pivotal role in developing innovative treatments.

The future prospects for 3-{(pyrazolo1,5-a)pyrimidin)^-2}methylazetidin^-3-ol are bright, with ongoing research aimed at elucidating its full potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. As new methodologies emerge and our knowledge base expands, compounds like this one will undoubtedly contribute to advancements in healthcare.